Cas no 2490406-22-7 (4,7-diazatricyclo9.4.0.0,?pentadeca-1(15),11,13-triene dihydrochloride)

• Product Name: 4,7-diazatricyclo9.4.0.0,?pentadeca-1(15),11,13-triene dihydrochloride
• CAS No: 2490406-22-7
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD32853260
• CID: 5670206
• PubChem ID: 155822004
• Update Time: 2025-07-18

4,7-diazatricyclo9.4.0.0,?pentadeca-1(15),11,13-triene dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,7-diazatricyclo[9.4.0.0,?]pentadeca-1(15),11,13-triene dihydrochloride
• 2490406-22-7
• EN300-27122133
• 1,2,3,4,6,7,8,12b-Octahydropyrazino[2,1-a][2]benzazepine;dihydrochloride
• 4,7-diazatricyclo9.4.0.0,?pentadeca-1(15),11,13-triene dihydrochloride

• MDL： MFCD32853260
• Inchi： 1S/C13H18N2.2ClH/c1-2-6-12-11(4-1)5-3-8-15-9-7-14-10-13(12)15;;/h1-2,4,6,13-14H,3,5,7-10H2;2*1H
• InChI Key： SESZUUDQUIYOSU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCNCC1C1C=CC=CC=1CCC2

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 4,7-diazatricyclo9.4.0.0,?pentadeca-1(15),11,13-triene dihydrochloride

Introduction to 4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride (CAS No. 2490406-22-7)

4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2490406-22-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. This compound belongs to the tricyclic family, characterized by a fused ring system that includes nitrogen atoms at the 4- and 7-positions, contributing to its distinct electronic and steric properties. The presence of multiple chiral centers and the rigid three-dimensional structure of this molecule make it an intriguing candidate for further investigation in drug discovery and development.

The chemical name 4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride reflects its tricyclic nature, with the "diazatricyclic" prefix indicating the incorporation of two nitrogen atoms within the cyclic framework. The numerical notation "9.4.0.0,⁵" specifies the connectivity and size of the rings, while "pentadeca" denotes a 15-membered carbon ring system. The dihydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in tricyclic compounds due to their potential as pharmacophores in medicinal chemistry. These molecules often exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced toxicity, making them attractive for therapeutic applications. The nitrogen atoms in 4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride contribute to its ability to interact with biological targets such as enzymes and receptors through hydrogen bonding or other non-covalent interactions.

The structural complexity of this compound presents both challenges and opportunities for synthetic chemists and biologists alike. The rigid tricyclic core provides a stable platform for derivatization, allowing researchers to modify specific functional groups while maintaining the overall scaffold integrity. This flexibility has led to several innovative synthetic strategies being developed to access related analogs with tailored biological properties.

Recent studies have explored the pharmacological potential of 4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride in various disease models. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress pathways. These findings are particularly noteworthy given the increasing recognition of such pathways in the pathogenesis of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of 4,7-diazatricyclo9.4.0.0,⁵-pentadeca-1(15),11,13-triene dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity levels suitable for pharmaceutical applications. Key synthetic steps often include cyclization reactions to form the tricyclic core followed by functional group manipulations to introduce nitrogen atoms at specific positions within the ring system.

The dihydrochloride salt form of this compound is particularly important for its pharmacological applications due to its enhanced solubility compared to the free base form. This improved solubility can lead to better bioavailability when administered orally or intravenously, which is critical for therapeutic efficacy.

In conclusion, 4,7-diazatricyclo9.4.0.,? pentadeca-1(15),11 ,13 -trienedi hydroch lor ide ( CAS No . 249 04 06 -22 -7 ) represents an exciting area of research with significant potential for future therapeutic applications . Its unique structural features , combined with promising preliminary biological activity data , make it a valuable candidate for further investigation . As synthetic methodologies continue to evolve , researchers will be able to explore increasingly diverse derivatives of this molecule , paving the way for novel treatments targeting various diseases .